Cas no 1261600-23-0 (1-(Difluoromethyl)naphthalene-3-methanol)

1-(Difluoromethyl)naphthalene-3-methanol is a fluorinated naphthalene derivative with a hydroxymethyl functional group at the 3-position and a difluoromethyl substituent at the 1-position. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for pharmaceuticals, agrochemicals, and specialty materials. The difluoromethyl group enhances metabolic stability and lipophilicity, while the hydroxymethyl moiety allows for further functionalization. Its rigid naphthalene backbone contributes to structural diversity in molecular design. The compound may also serve as a precursor for fluorinated ligands or catalysts, leveraging the electronic effects of fluorine substitution. Handling requires standard precautions for organofluorine compounds.

1-(Difluoromethyl)naphthalene-3-methanol structure

1261600-23-0 structure

Product Name:1-(Difluoromethyl)naphthalene-3-methanol

CAS No:1261600-23-0

MF:C₁₂H₁₀F₂O

MW:208.204010486603

CID:4935614

Update Time:2025-06-15

1-(Difluoromethyl)naphthalene-3-methanol Chemical and Physical Properties

Names and Identifiers

- 1-(Difluoromethyl)naphthalene-3-methanol
- Inchi： 1S/C12H10F2O/c13-12(14)11-6-8(7-15)5-9-3-1-2-4-10(9)11/h1-6,12,15H,7H2
- InChI Key： ZELSVULITWOJSZ-UHFFFAOYSA-N
- SMILES： FC(C1C=C(CO)C=C2C=CC=CC2=1)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 208
XLogP3: 3.4
Topological Polar Surface Area: 20.2

1-(Difluoromethyl)naphthalene-3-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A219002328-250mg	1-(Difluoromethyl)naphthalene-3-methanol	1261600-23-0	98%	250mg	$707.20	2023-09-03
Alichem	A219002328-500mg	1-(Difluoromethyl)naphthalene-3-methanol	1261600-23-0	98%	500mg	$1068.20	2023-09-03
Alichem	A219002328-1g	1-(Difluoromethyl)naphthalene-3-methanol	1261600-23-0	98%	1g	$1718.70	2023-09-03

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Additional information on 1-(Difluoromethyl)naphthalene-3-methanol

Recent Advances in the Study of 1-(Difluoromethyl)naphthalene-3-methanol (CAS: 1261600-23-0)

The compound 1-(Difluoromethyl)naphthalene-3-methanol (CAS: 1261600-23-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its difluoromethyl and naphthalene moieties, exhibits unique chemical properties that make it a promising candidate for various applications, including drug discovery and material science. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, shedding light on its versatility and utility in modern chemistry.

One of the key areas of research has been the optimization of synthetic routes for 1-(Difluoromethyl)naphthalene-3-methanol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This advancement not only improves the scalability of production but also reduces the environmental impact compared to traditional methods. The study highlighted the compound's stability under various conditions, making it suitable for further pharmaceutical development.

In terms of biological activity, recent investigations have explored the potential of 1-(Difluoromethyl)naphthalene-3-methanol as an inhibitor of specific enzymes involved in inflammatory pathways. Preliminary in vitro assays have shown promising results, with the compound exhibiting significant inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. These findings suggest potential applications in the development of novel anti-inflammatory agents, although further in vivo studies are required to confirm efficacy and safety.

Another notable study, published in Bioorganic & Medicinal Chemistry Letters (2024), investigated the compound's role in modulating protein-protein interactions. The researchers found that 1-(Difluoromethyl)naphthalene-3-methanol could selectively bind to certain protein domains, disrupting interactions that are critical for cancer cell proliferation. This discovery opens new avenues for the design of targeted cancer therapies, particularly for malignancies that are resistant to conventional treatments.

Beyond its therapeutic potential, 1-(Difluoromethyl)naphthalene-3-methanol has also been studied for its applications in material science. Its unique fluorinated structure contributes to enhanced thermal stability and chemical resistance, making it a valuable component in the development of advanced polymers and coatings. Recent work in this area has focused on incorporating the compound into high-performance materials for use in harsh environments, such as aerospace and electronics.

In conclusion, the growing body of research on 1-(Difluoromethyl)naphthalene-3-methanol (CAS: 1261600-23-0) underscores its multifaceted potential in both biomedical and material applications. Continued exploration of its properties and mechanisms of action will likely yield further innovations, solidifying its importance in the field of chemical biology and pharmaceutical research. Future studies should aim to address remaining challenges, such as optimizing bioavailability and minimizing potential side effects, to fully realize its therapeutic promise.